![molecular formula C18H13NO4 B304613 7-hydroxy-4-methyl-8-[3-(2-pyridinyl)acryloyl]-2H-chromen-2-one](/img/structure/B304613.png)
7-hydroxy-4-methyl-8-[3-(2-pyridinyl)acryloyl]-2H-chromen-2-one
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Overview
Description
7-hydroxy-4-methyl-8-[3-(2-pyridinyl)acryloyl]-2H-chromen-2-one, also known as LY294002, is a synthetic small molecule inhibitor of phosphoinositide 3-kinase (PI3K). It has been widely used in scientific research to study the PI3K/Akt signaling pathway and its involvement in various physiological and pathological processes.
Mechanism of Action
7-hydroxy-4-methyl-8-[3-(2-pyridinyl)acryloyl]-2H-chromen-2-one inhibits PI3K by binding to the ATP-binding pocket of the enzyme and preventing its phosphorylation activity. This leads to a decrease in the levels of phosphatidylinositol-3,4,5-trisphosphate (PIP3), which is a key signaling molecule in the PI3K/Akt pathway. As a result, downstream effectors such as Akt and mTOR are inhibited, leading to a decrease in cell survival and proliferation.
Biochemical and Physiological Effects:
This compound has been shown to induce apoptosis (programmed cell death) in various cancer cell lines by inhibiting the PI3K/Akt pathway. It has also been shown to inhibit angiogenesis (formation of new blood vessels) and metastasis (spread of cancer cells to other parts of the body) in animal models of cancer. In addition, this compound has been shown to improve insulin sensitivity and glucose metabolism in animal models of diabetes.
Advantages and Limitations for Lab Experiments
One major advantage of 7-hydroxy-4-methyl-8-[3-(2-pyridinyl)acryloyl]-2H-chromen-2-one is its specificity towards PI3K, which allows for the selective inhibition of this pathway without affecting other signaling pathways. However, it is important to note that this compound is a small molecule inhibitor and may have off-target effects at higher concentrations. In addition, the effects of this compound may vary depending on the cell type and experimental conditions used.
Future Directions
There are several future directions for the use of 7-hydroxy-4-methyl-8-[3-(2-pyridinyl)acryloyl]-2H-chromen-2-one in scientific research. One area of interest is the development of more potent and selective PI3K inhibitors based on the structure of this compound. Another area of interest is the investigation of the role of PI3K in aging and age-related diseases such as Alzheimer's disease. Finally, the combination of this compound with other targeted therapies may provide a more effective treatment strategy for cancer and other diseases.
Synthesis Methods
7-hydroxy-4-methyl-8-[3-(2-pyridinyl)acryloyl]-2H-chromen-2-one can be synthesized using a multistep process involving the reaction of 2-acetyl-7-hydroxychromone with 2-pyridinecarboxaldehyde, followed by the addition of methylamine and acryloyl chloride. The final product is obtained through purification and characterization techniques such as column chromatography and nuclear magnetic resonance spectroscopy.
Scientific Research Applications
7-hydroxy-4-methyl-8-[3-(2-pyridinyl)acryloyl]-2H-chromen-2-one has been extensively used as a tool compound in scientific research to investigate the role of the PI3K/Akt pathway in various cellular processes such as cell survival, proliferation, differentiation, and metabolism. It has also been used to study the involvement of PI3K in various diseases such as cancer, diabetes, and neurodegenerative disorders.
properties
Molecular Formula |
C18H13NO4 |
---|---|
Molecular Weight |
307.3 g/mol |
IUPAC Name |
7-hydroxy-4-methyl-8-[(E)-3-pyridin-2-ylprop-2-enoyl]chromen-2-one |
InChI |
InChI=1S/C18H13NO4/c1-11-10-16(22)23-18-13(11)6-8-15(21)17(18)14(20)7-5-12-4-2-3-9-19-12/h2-10,21H,1H3/b7-5+ |
InChI Key |
RNTVADCZJPMQAA-FNORWQNLSA-N |
Isomeric SMILES |
CC1=CC(=O)OC2=C1C=CC(=C2C(=O)/C=C/C3=CC=CC=N3)O |
SMILES |
CC1=CC(=O)OC2=C1C=CC(=C2C(=O)C=CC3=CC=CC=N3)O |
Canonical SMILES |
CC1=CC(=O)OC2=C1C=CC(=C2C(=O)C=CC3=CC=CC=N3)O |
Origin of Product |
United States |
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